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Introduction
Hematopoietic Protein Tyrosine Phosphatase (HePTP), also known as Protein Tyrosine

Phosphatase Non-receptor Type 7 (PTPN7), is a critical regulator of signal transduction in

hematopoietic cells.[1][2] Primarily expressed in hematopoietic tissues, HePTP plays a key role

in modulating the mitogen-activated protein kinase (MAPK) signaling pathway by

dephosphorylating and inactivating Extracellular signal-regulated kinases (ERK) and p38 MAP

kinases.[2][3][4][5] Dysregulation of HePTP has been implicated in various hematological

malignancies, including acute myeloid leukemia and the preleukemic disorder myelodysplastic

syndrome, making it an attractive target for therapeutic intervention.[2][6]

ML120 (also known as CID 4302116) is a potent and selective small-molecule inhibitor of

HePTP.[2][6] It serves as a valuable chemical probe for elucidating the physiological and

pathological roles of HePTP. This document provides detailed application notes and protocols

for utilizing ML120 to investigate HePTP function in various experimental settings. ML120 is

thought to directly target the active site of HePTP, and it does not exhibit time-dependent

inhibition.[2][6]
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Table 1: In Vitro Inhibitory Activity of ML120 (CID
4302116)

Target Phosphatase IC50 (µM) Selectivity vs. HePTP

HePTP 0.21 -

VHR 4.1 19.5-fold

MKP-3 8.8 42-fold

PTP1B ~0.9 4.3-fold

SHP2 ~0.86 4.1-fold

TCPTP ~0.55 2.6-fold

Lyp ~0.29 1.4-fold

CD45 ~1.85 8.8-fold

LAR >10.5 >50-fold

Note: IC50 values are approximate and can vary based on assay conditions. Data synthesized

from multiple sources.[7][8]
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Start

Prepare Reagents:
ML120 dilutions, HePTP, pNPP

Add ML120/Vehicle
to 384-well plate

Add Recombinant HePTP

Pre-incubate for 15 min

Add pNPP Substrate

Incubate for 30 min

Add Malachite Green Reagent

Incubate for 15 min

Measure Absorbance at 620 nm

Calculate % Inhibition and IC50

End
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Culture Jurkat T-cells

Pre-treat cells with ML120/Vehicle
(45 min, 37°C)

Stimulate with anti-CD3 (OKT3)
(5 min)

Lyse cells

Clarify lysates by centrifugation

Quantify protein concentration

SDS-PAGE
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Analyze results
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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